Cas no 1129-69-7 (2-Hexylpyridine)

• Product Name: 2-Hexylpyridine
• CAS No: 1129-69-7
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD00023552
• CID: 40875
• Update Time: 2026-05-14

2-Hexylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hexylpyridine
• 2-n-Hexylpyridine
• 2-Hexyl-pyridin
• 2-hexyl-pyridine
• EINECS 214-454-4
• Pyridine,2-hexyl

• MDL： MFCD00023552
• Inchi： InChI=1S/C11H17N/c1-2-3-4-5-8-11-9-6-7-10-12-11/h6-7,9-10H,2-5,8H2,1H3
• InChI Key： NZLJDTKLZIMONR-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC=CC=N1

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: liquid
• Density: 0.899
• Boiling Point: 228.1°Cat760mmHg
• Flash Point: 98.9°C
• Refractive Index: 1.489
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 3.20440
• Solubility: Not determined
• FEMA: 4065

2-Hexylpyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：UT4245000
• Risk Phrases：R36/37/38